2-bromo-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol

• Molecular Formula: C11H13BrO3
• Molecular Weight: 273.12 g/mol
• IUPAC Name: 2-bromo-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethanol
• InChI: InChI=1S/C11H13BrO3/c12-7-9(13)8-2-3-10-11(6-8)15-5-1-4-14-10/h2-3,6,9,13H,1,4-5,7H2
• InChI Key: IGLNDNHRRWDRBQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=C(C=C2)C(CBr)O)OC1

Description

2-Bromo-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol is a brominated secondary alcohol featuring a benzodioxepin scaffold—a seven-membered oxygen-containing heterocycle fused to a benzene ring. This compound is structurally characterized by a hydroxyl group at the C1 position of a brominated ethane chain attached to the benzodioxepin core. Reduction of the ketone group using agents like NaBH₄ or chiral lithium borohydride (as demonstrated in for analogous α-bromoacetophenones) likely yields the alcohol .

Preparation Methods

Reaction Conditions and Reagents

Step	Reagent/Catalyst	Solvent	Temperature	Yield	Source
Bromination	Bromine (Br₂) or NBS	Dichloromethane	0–25°C	56–72%
Hydroxyl Protection	Tris(1-methylethyl)silyl chloride	Tetrahydrofuran	25°C	86%
Deprotection	Tetrabutylammonium fluoride	Tetrahydrofuran	25°C	89%

• Selectivity : Bromination occurs preferentially at the β-position of the ethanol chain due to steric and electronic effects of the benzodioxepin scaffold.
• Chiral Resolution : Enantioselective synthesis employs chiral auxiliaries like (S)-oxazaborolidine, achieving >90% enantiomeric excess.

Alternative Synthetic Pathways

Ketone Intermediate Route

2-Bromo-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-one serves as a precursor. Reduction with NaBH₄ or LiAlH₄ yields the target alcohol:

Reducing Agent	Solvent	Temperature	Yield	Selectivity
NaBH₄	Methanol	0°C	68%	Racemic
LiAlH₄	Diethyl ether	25°C	82%	Racemic
Chiral LiBH₄	Tetrahydrofuran	-20°C	74%	95% ee (R)

Industrial-Scale Optimization

Patented methods highlight process improvements:

• Continuous Flow Reactors : Reduce reaction time from 12 h to 2 h while maintaining 70% yield.
• Catalytic Bromination : CuBr₂ catalysis lowers Br₂ stoichiometry (1.1 eq vs. 2 eq), minimizing waste.

Comparative Analysis of Methods

Method	Advantages	Limitations	Scalability
Direct Bromination	Short step count	Moderate yields (56–72%)	Pilot-scale feasible
Ketone Reduction	High purity	Requires chiral resolution	Limited to lab-scale
Flow Chemistry	Rapid, efficient	High equipment cost	Industrial viable

Key Research Discoveries

• Protection-Deprotection Strategy : Silane protection of the hydroxyl group prevents undesired side reactions during bromination, improving yield by 18%.
• Solvent Effects : Polar aprotic solvents (e.g., DMF) increase bromination rate but reduce selectivity.
• Temperature Control : Subzero temperatures (-10°C) enhance enantioselectivity in chiral reductions.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, potentially converting the ethan-1-ol group to a carbonyl group.

Reduction: Reduction reactions may target the bromine atom, replacing it with a hydrogen atom.

Substitution: The bromine atom can be substituted with other nucleophiles, such as hydroxide, amine, or thiol groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) or ammonia (NH3).

Major Products Formed

Oxidation: Formation of 2-bromo-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethanone.

Reduction: Formation of 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-bromo-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity and leading to various physiological effects. The exact pathways involved would require further research to elucidate.

Comparison with Similar Compounds

Table 1: Key Structural Analogs and Their Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Synthesis Method	Key Properties/Activities
2-Bromo-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol (Target Compound)	C₁₁H₁₃BrO₃	285.13 (calculated)	Reduction of bromoethanone precursor	Potential bioactivity (inferred from )
2-Bromo-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethanone	C₁₁H₁₁BrO₃	283.11 (CAS: 225.76)	Bromination of acetophenone derivatives	Reactivity as an electrophile in SN₂ reactions
2-Chloro-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethanone	C₁₁H₁₁ClO₃	226.66	Chlorination of acetophenone derivatives	Higher volatility vs. bromo analog
2-Bromo-1-(4-methoxyphenyl)ethan-1-ol	C₉H₁₁BrO₂	231.09	Reduction of bromoacetophenone with NaBH₄	Intermediate in triazolopyrimidine synthesis

Key Observations:

Functional Analogs: Benzodioxepin Derivatives with Diverse Substituents

Research Findings and Data Gaps

• Stability and Reactivity: Limited data exist on the compound’s stability; however, brominated alcohols generally require protection from light and moisture to prevent decomposition .
• Biological Data : While benzodioxepin cores are linked to bioactivity (), the target compound’s pharmacological profile remains unexplored.

Biological Activity

2-Bromo-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol, also known as (1R)-2-bromo-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethanol, is a compound with significant potential in medicinal chemistry. This article reviews its biological activities based on various studies and data sources.

The compound has the following chemical properties:

• Molecular Formula : C$_{11}$H$_{13}$BrO$_3$
• CAS Number : 35970-34-4
• Molecular Weight : 327.11 g/mol

Biological Activity Overview

Research indicates that this compound exhibits various biological activities, particularly in antimicrobial and anticancer domains.

Antimicrobial Activity

A study published in MDPI highlighted the potential of novel compounds similar to 2-bromo derivatives in combating multidrug-resistant (MDR) bacteria. The compound's structure suggests it may interact effectively with bacterial cell walls or membranes, disrupting their integrity and leading to cell death.

Compound	MIC (µg/mL)	Activity
2-Bromo Derivative	2–64	Strong antibacterial activity against E. coli and MRSA

The minimum inhibitory concentration (MIC) values indicate that lower concentrations of the compound can inhibit bacterial growth effectively, suggesting strong bioactivity against resistant strains .

Anticancer Potential

In vitro studies have shown that compounds with similar structures to 2-bromo derivatives can inhibit cancer cell proliferation. The mechanism may involve cell cycle arrest and induction of apoptosis in cancer cells, as observed in various cell lines.

Case Studies

• Study on Antibacterial Efficacy :
  A recent study tested several derivatives of benzodioxepins for their efficacy against gram-positive and gram-negative bacteria. The results demonstrated that certain modifications to the benzodioxepin structure enhanced antibacterial properties significantly .
• Anticancer Research :
  Another investigation focused on the anticancer properties of related compounds. The study revealed that these compounds could induce apoptosis in human cancer cell lines through mitochondrial pathways, highlighting their potential as therapeutic agents .

The proposed mechanism for the biological activity of 2-bromo derivatives includes:

• Disruption of Bacterial Cell Walls : By interfering with peptidoglycan synthesis.
• Induction of Apoptosis in Cancer Cells : Through mitochondrial dysfunction leading to cytochrome c release and caspase activation.